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Compound of Interest

Compound Name: Fmoc-D-Cys(stbu)-OH

Cat. No.: B613519 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of Nα-Fmoc-S-(tert-butylthio)-D-

cysteine, or Fmoc-D-Cys(Stbu)-OH, a critical reagent in solid-phase peptide synthesis

(SPPS). Its unique properties make it an invaluable tool for the synthesis of complex peptides,

particularly those requiring the controlled formation of disulfide bridges, which are essential for

the structural integrity and biological function of many therapeutic peptides and proteins.[1][2]

Physicochemical Properties and Commercial
Availability
Fmoc-D-Cys(Stbu)-OH is a white to off-white powder utilized in Fmoc-based peptide

synthesis.[3] The tert-butylthio (Stbu) protecting group on the cysteine's thiol side chain

provides robust stability against the basic conditions of Fmoc deprotection (e.g., piperidine) and

the acidic conditions of final cleavage from most resins.[4] This stability is crucial for preventing

unwanted side reactions and ensuring the integrity of the target peptide.[1][4]

Several key manufacturers and suppliers provide Fmoc-D-Cys(Stbu)-OH, ensuring its

availability for research and development. The table below summarizes key quantitative data

from prominent suppliers.
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Property
Bachem / Fisher
Scientific

Sigma-Aldrich
(Merck)

Aladdin Scientific

CAS Number 501326-55-2[5][6]
73724-43-3 (L-form)

[7][8][9]
501326-55-2[6]

Molecular Formula C₂₂H₂₅NO₄S₂[5][6] C₂₂H₂₅NO₄S₂[7][8][9] C₂₂H₂₅NO₄S₂[6]

Molecular Weight 431.58 g/mol [5][10] 431.57 g/mol [7][8] 431.57 g/mol [6]

Purity (Assay)
Data available upon

request

≥95.0% (HPLC)[7][8]

[9]
≥95%[6]

Appearance
White to off-white

powder
Not specified Not specified

Storage Temperature
Data available upon

request
2-8°C[7][8][9] Not specified

Note: The L-form (CAS 73724-43-3) is more commonly cited in general literature, but the D-

form (CAS 501326-55-2) is available from specialized suppliers. Properties are analogous.

Core Applications and Methodological Overview
The primary application of Fmoc-D-Cys(Stbu)-OH is the incorporation of a protected D-

cysteine residue into a peptide sequence during Fmoc/tBu solid-phase peptide synthesis.[4]

The Stbu group's stability allows for the full peptide chain to be assembled without

compromising the thiol. The key advantage is its selective removal post-synthesis, enabling

controlled disulfide bond formation.[2] This is achieved through mild reduction, typically using a

thiol-based reagent like β-mercaptoethanol (βME) or dithiothreitol (DTT), which cleaves the S-S

bond of the protecting group, liberating the cysteine's sulfhydryl group for subsequent

oxidation.[11]

Key Methodological Visualizations
The following diagrams illustrate the chemical structure and its application in the SPPS

workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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